![molecular formula C15H14O3 B1210206 3-Hydroxy-2,2-diphenylpropionic acid CAS No. 4448-72-0](/img/structure/B1210206.png)
3-Hydroxy-2,2-diphenylpropionic acid
Overview
Description
3-hydroxy-2,2-diphenylpropanoic acid is a diarylmethane.
Scientific Research Applications
Biological Production and Applications
3-Hydroxypropionic acid (3-HP) is recognized for its value as a platform chemical, derived from glucose or glycerol through biological means. Its relevance in scientific research lies in its potential to be converted into a variety of commodity chemicals, including acrylic acid and acrylamide, suggesting a sustainable alternative to petrochemical feedstocks. Studies have demonstrated the feasibility of microbial production of 3-HP, highlighting the challenges and proposing solutions to enhance yield and efficiency through microbial engineering and process optimization. The development of microbial cell factories, using strains such as Escherichia coli, Saccharomyces cerevisiae, and Corynebacterium glutamicum, has been pivotal in advancing the biotechnological production of 3-HP. These efforts underscore the potential of 3-HP in the synthesis of novel polymer materials and other derivatives, marking a significant step towards sustainable and eco-friendly chemical production processes (Kumar et al., 2013) (Jiang et al., 2009) (Chen et al., 2014).
Chemical Synthesis and Analysis
In addition to biological production, the chemical synthesis of 3-HP and its derivatives has been explored, providing valuable insights into the development of efficient and sustainable synthetic routes. The enantiomeric separation and analysis of derivatives of 3-hydroxypropionic acid, such as 2-hydroxy-3-methoxy-3,3-diphenylpropionic acid, have been achieved through high-performance liquid chromatography, contributing to the advancement of pharmaceutical and chemical research. These studies not only enhance our understanding of the chemical properties and synthesis of 3-HP derivatives but also open new avenues for the development of chiral compounds and their applications in various industries (Qiao, 2013).
Enzymatic and Metabolic Engineering
The enzymatic synthesis and metabolic engineering for 3-HP production have seen significant advancements, with research focusing on optimizing enzyme activity, substrate tolerance, and overall process efficiency. Recombinant Escherichia coli strains, among others, have been engineered to enhance the production of 3-HP, demonstrating the potential of biocatalysis in achieving high titers and productivities. These studies not only contribute to the field of biocatalysis but also offer promising strategies for the industrial-scale production of 3-HP, highlighting the role of enzymatic synthesis in the green and sustainable production of platform chemicals (Yu et al., 2016).
properties
IUPAC Name |
3-hydroxy-2,2-diphenylpropanoic acid | |
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InChI |
InChI=1S/C15H14O3/c16-11-15(14(17)18,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,16H,11H2,(H,17,18) | |
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InChI Key |
XENQGGFBIYOFES-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C(C=C1)C(CO)(C2=CC=CC=C2)C(=O)O | |
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Molecular Formula |
C15H14O3 | |
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DSSTOX Substance ID |
DTXSID70196186 | |
Record name | 3-Hydroxy-2,2-diphenylpropionic acid | |
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Molecular Weight |
242.27 g/mol | |
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CAS RN |
4448-72-0 | |
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Record name | 3-HYDROXY-2,2-DIPHENYLPROPIONIC ACID | |
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